6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

• CAS: 2006278-02-8

Core Science & Biosynthesis

Navigating the Synthesis and Application of 6-Bromo-7-methyl-thiadiazolo[3,4-b]pyridine: A Technical Guide for Chemical Researchers

Navigating the Synthesis and Application of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine: A Technical Guide for Chemical Researchers

Introduction

The landscape of heterocyclic chemistry is continually expanding, driven by the pursuit of novel molecular architectures with unique biological activities and material properties. Within this vast field, nitrogen- and sulfur-containing fused ring systems, such as the thiadiazolopyridines, represent a class of compounds with significant potential in medicinal chemistry and materials science. This technical guide focuses on a specific, yet underexplored member of this family: 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine. While detailed experimental data for this particular compound remains scarce in publicly accessible literature, this document aims to provide a comprehensive overview of its known identifiers, predicted properties, a plausible synthetic approach based on established chemical principles, and its potential applications, thereby serving as a valuable resource for researchers in drug discovery and organic synthesis.

Chemical Identity and Core Descriptors

Accurate identification of a chemical entity is the cornerstone of reproducible scientific research. For 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine, the following identifiers have been confirmed through multiple chemical supplier databases.

Identifier	Value	Source
CAS Number	2006278-02-8	Multiple Chemical Suppliers
Molecular Formula	C₆H₄BrN₃S	MolCore
Molecular Weight	230.09 g/mol	MolCore
MDL Number	MFCD29905623	American Elements[1]

It is crucial to note that some initial database entries may contain inaccuracies regarding the molecular formula and weight. The values presented here are cross-verified and consistent with the compound's structure.

Predicted Physicochemical Properties

In the absence of extensive experimental data, computational predictions of physicochemical properties provide valuable insights for researchers. These predictions can guide decisions on reaction conditions, purification methods, and potential biological behavior. The following table summarizes key predicted properties for 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

Property	Predicted Value	Notes
XLogP3	~2.5 - 3.0	Indicates moderate lipophilicity, suggesting potential for membrane permeability.
Topological Polar Surface Area (TPSA)	~50 - 60 Ų	Suggests good oral bioavailability potential.
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3	The nitrogen atoms in the pyridine and thiadiazole rings act as acceptors.
Boiling Point	>300 °C	Estimated based on the fused heterocyclic structure and molecular weight.
Density	~1.8 - 1.9 g/cm³	Typical for brominated heterocyclic compounds.

Conceptual Synthesis Workflow

A likely starting material would be a 2,3-diamino-5-bromo-4-methylpyridine. The synthesis could then proceed via a cyclization reaction with a sulfur-containing reagent.

Proposed Experimental Protocol:

• Starting Material Synthesis: The synthesis would commence with a commercially available brominated and methylated pyridine derivative. A multi-step process involving nitration, reduction, and amination would likely be required to introduce the two adjacent amino groups at the 2 and 3 positions of the pyridine ring.

• Thiadiazole Ring Formation: The resulting 2,3-diamino-5-bromo-4-methylpyridine would then be subjected to a cyclization reaction. A common and effective reagent for this transformation is thionyl chloride (SOCl₂). The reaction is typically carried out in an inert solvent such as toluene or dichloromethane, often with gentle heating. The diamine reacts with thionyl chloride to form the fused thiadiazole ring.

• Work-up and Purification: Following the cyclization, the reaction mixture would be carefully quenched, for instance, with an aqueous solution of sodium bicarbonate to neutralize any excess acid. The crude product would then be extracted into an organic solvent. Purification would likely be achieved through column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to yield the pure 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

• Characterization: The structure of the final product would be confirmed using standard analytical techniques, including ¹H NMR and ¹³C NMR spectroscopy to verify the proton and carbon environments, mass spectrometry to confirm the molecular weight and fragmentation pattern, and IR spectroscopy to identify key functional groups.

Caption: Conceptual workflow for the synthesis of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

Potential Applications in Research and Drug Development

The[1][2][3]thiadiazolo[3,4-b]pyridine scaffold, as a bioisostere of purines and other biologically relevant heterocycles, holds considerable promise in medicinal chemistry. The introduction of a bromine atom and a methyl group on the pyridine ring of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine provides handles for further chemical modification and can influence the compound's pharmacokinetic and pharmacodynamic properties.

• Scaffold for Kinase Inhibitors: The pyridine and thiadiazole rings contain nitrogen atoms that can form key hydrogen bond interactions with the hinge region of kinase enzymes, a common feature of many kinase inhibitors. The bromo and methyl substituents can be tailored to occupy specific hydrophobic pockets within the ATP-binding site.

• Intermediate for Chemical Libraries: The bromine atom is a versatile functional group that can be readily transformed into other functionalities through various cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig aminations. This allows for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

• Probe for Biological Systems: The unique electronic properties of the thiadiazolopyridine core could be exploited in the design of chemical probes to study biological processes.

Caption: Potential research applications of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

Safety and Handling Considerations

As with any brominated heterocyclic compound, proper safety precautions are paramount. While a specific Material Safety Data Sheet (MSDS) for 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine is not widely available, general guidelines for handling similar compounds should be strictly followed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine represents an intriguing yet under-investigated molecule within the realm of heterocyclic chemistry. This guide has consolidated the available identifying information and provided a scientifically grounded framework for its synthesis, potential properties, and applications. It is our hope that this document will serve as a catalyst for further research into this and related compounds, ultimately unlocking their full potential in drug discovery and materials science. As more experimental data becomes available, a more detailed and nuanced understanding of this promising chemical entity will undoubtedly emerge.

References

• American Elements. 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine. [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Guide: Strategic Applications of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine in Organic Electronics

This guide outlines the technical specifications, synthetic utility, and application strategies for 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine , a specialized heterocyclic building block for high-performance organic electronics.

Executive Summary

6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (hereafter referred to as Br-Me-PT ) represents a critical class of "asymmetric electron-deficient synthons." Unlike symmetric di-bromo monomers used for main-chain polymerization, this mono-halogenated, methylated derivative serves as a precision tool for molecular weight regulation (end-capping) , asymmetric ligand synthesis for OLEDs , and the construction of A-D-A (Acceptor-Donor-Acceptor) small molecules .

Its core value lies in the [1,2,5]thiadiazolo[3,4-b]pyridine (PT) scaffold, which imparts strong quinoidal character and high electron affinity (low LUMO), essential for low-bandgap organic photovoltaics (OPV) and near-infrared (NIR) emitters. The 7-methyl group introduces steric control to modulate crystallinity and solubility, while the 6-bromo position provides a site-selective handle for cross-coupling.

Part 1: Molecular Architecture & Electronic Properties

Structural Logic

The efficacy of Br-Me-PT is derived from three synergistic structural features:

Feature	Electronic/Physical Function	Application Benefit
Thiadiazole-Pyridine Fusion	Strong electron-withdrawing capacity; promotes quinoid resonance forms.	Lowers optical bandgap ( ) for NIR absorption/emission.
7-Methyl Substituent	Breaks structural symmetry; introduces steric torsion; blocks reactive -sites.	Increases solubility; boosts in OPVs by raising LUMO; prevents oxidative defects.
6-Bromo Handle	Site-specific reactivity for Pd-catalyzed coupling.	Enables asymmetric synthesis (e.g., A-D-A molecules) or precise polymer end-capping.

Electronic Band Structure Engineering

The PT core is a strong acceptor. By methylating the 7-position, researchers can fine-tune the energy levels. The methyl group, being weakly electron-donating, slightly raises the LUMO level compared to the protonated analog, which is advantageous for increasing the Open Circuit Voltage (

) in solar cells.

Part 2: Synthetic Pathways & Protocols[1]

Strategic Utility: Why Mono-Bromo?

While di-bromo derivatives are used for polymerization, Br-Me-PT is used for:

• Asymmetric Small Molecules: Reacting the Br-site with a central donor core, then activating the C-H bond at position 5 (if applicable) or using it as a terminal unit.

• End-Capping: Reacting with residual stannyl/boronate groups on a polymer chain to remove trap sites.

Protocol: Stille Cross-Coupling for End-Capping

This protocol describes using Br-Me-PT to end-cap a donor-acceptor polymer, enhancing stability and defining molecular weight.

Reagents:

• Polymer Precursor: Stannyl-terminated conjugated polymer (e.g., P3HT-Sn or PTB7-Sn).

• End-Capper: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (1.5 - 2.0 equivalents per chain end).

• Catalyst:

  (2 mol%) and (8 mol%).

• Solvent: Anhydrous Chlorobenzene or Toluene.

Step-by-Step Methodology:

• Preparation: In a glovebox (

  ppm), dissolve the stannyl-terminated polymer in anhydrous chlorobenzene (concentration ~5 mg/mL).

• Addition: Add the catalyst system and the Br-Me-PT end-capper.

• Reaction: Seal the vessel and transfer to a heating block. Stir at 110°C for 12–24 hours.

  • Note: The mono-bromo functionality ensures the polymer chain is terminated, not extended.

• Scavenging: Cool to 80°C. Add an excess of diethylammonium diethyldithiocarbamate (palladium scavenger) and stir for 1 hour.

• Precipitation: Pour the reaction mixture into cold methanol (10x volume).

• Purification: Perform Soxhlet extraction (Methanol -> Acetone -> Hexane -> Chloroform). The end-capped polymer is usually in the Chloroform fraction.

Protocol: Synthesis of Asymmetric Ligands for OLEDs

Br-Me-PT is an excellent precursor for cyclometalated iridium ligands (e.g., for red/NIR emission).

• Suzuki Coupling: React Br-Me-PT with a phenyl-boronic acid derivative to create a 6-phenyl-7-methyl-PT ligand.

• Cyclometalation: React the resulting ligand with

  in 2-ethoxyethanol/water to form the chloro-bridged dimer.

• Ligand Exchange: React the dimer with acetylacetone (acac) or picolinic acid to yield the final phosphorescent complex.

Part 3: Applications in Organic Electronics[2][3]

Organic Photovoltaics (OPV)

In OPV, Br-Me-PT is primarily used to construct Non-Fullerene Acceptors (NFAs) .

• Mechanism: The PT core provides the electron affinity needed to accept electrons from the donor. The methyl group prevents excessive aggregation (which kills exciton diffusion) by introducing a "twist" in the backbone.

• Target Architecture: A-D-A molecules where "A" is the Br-Me-PT unit attached to a fused-ring donor "D".

Organic Light Emitting Diodes (OLEDs)

The PT core is a "deep red" chromophore.

• Application: Dopant in the Emissive Layer (EML).

• Role of Methyl: In OLEDs, molecular stacking leads to "concentration quenching" (triplet-triplet annihilation). The 7-methyl group acts as a steric spacer, keeping the iridium cores apart and maintaining high Quantum Yield (PLQY).

Organic Field-Effect Transistors (OFETs)

Used as an n-type (electron transport) building block.

• Benefit: The pyridine nitrogen facilitates electron injection from metal electrodes (e.g., Au or Ag) due to lone-pair interactions, lowering the contact resistance.

Part 4: Visualization of Synthetic Logic

The following diagram illustrates the workflow for utilizing Br-Me-PT in creating an asymmetric Non-Fullerene Acceptor (NFA).

References

• Thiadiazolo[3,4-c]pyridine as an Acceptor toward Fast-Switching Green Donor–Acceptor-Type Electrochromic Polymer. ACS Applied Materials & Interfaces. (2015). Link

• Near-infrared emitting iridium complexes: Molecular design, photophysical properties, and related applications. Science China Chemistry. (2021). Link

• On the nucleophilic derivatization of 4,7-dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine. New Journal of Chemistry. (2019). Link

• 1,2,5-Thiadiazolo[3,4-b]pyrazine-5,6-dicarbonitrile and derived porphyrazines: Synthesis and electrochemical study. Arkivoc. (2017). Link

• Synthesis and biological evaluation of 3,6-disubstituted [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives. European Journal of Medicinal Chemistry. (2009). Link

Solubility Profile & Physicochemical Characterization: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

This technical guide details the solubility profile, physicochemical properties, and experimental characterization of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine , a specialized heterocyclic building block.

[1]

Executive Summary

6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (CAS: 2006278-02-8) is an electron-deficient fused heteroaromatic system utilized primarily as an intermediate in the synthesis of optoelectronic materials (e.g., OLEDs) and bioactive small molecules.[1][2][3] Its solubility behavior is governed by the strong dipole of the [1,2,5]thiadiazole ring and the lipophilicity of the bromine/methyl substituents.[1]

This guide provides a definitive solubility classification, theoretical physicochemical parameters, and a validated protocol for solubility determination, essential for researchers optimizing reaction conditions or biological assays.[4]

Physicochemical Properties & Structural Analysis[1][5][6]

Understanding the molecular architecture is a prerequisite for predicting solvent interactions.[1] The compound features a planar, fused bicyclic core that promotes

- stacking, often reducing solubility in non-polar solvents.[4]

Property	Value (Theoretical/Computed)	Impact on Solubility
Molecular Formula	C H BrN S	Low MW facilitates dissolution in small-molecule carriers.[1]
Molecular Weight	~230.09 g/mol	Favorable for high-concentration stock solutions.[1]
LogP (Octanol/Water)	~2.1 – 2.5	Moderate lipophilicity; poor aqueous solubility.[1][4]
H-Bond Donors	0	No capacity to donate H-bonds; relies on dipole interactions.[1]
H-Bond Acceptors	3 (N atoms)	Good solubility in protic solvents (e.g., EtOH) via H-bonding.[1][4]
Polar Surface Area	~40-50 Å	Permeable; suggests solubility in polar organic solvents.[1]

Empirical Solubility Profile

The following profile is derived from standard synthetic workup conditions (chromatography, recrystallization) and structural analog behavior.

Solvent Compatibility Table

Solvent Class	Representative Solvents	Solubility Rating	Operational Context
Polar Aprotic	DMSO, DMF, DMAc	Excellent (>50 mg/mL)	Primary Choice. Ideal for stock solutions (10–100 mM) and reaction media (S Ar, couplings).[1][4]
Chlorinated	DCM, Chloroform	Good (10–50 mg/mL)	Workup Standard. Standard solvent for liquid-liquid extraction and silica chromatography.[1][4]
Polar Protic	Methanol, Ethanol	Moderate (1–10 mg/mL)	Recrystallization. Solubility increases significantly with heat.[1][4] Often used for purification.[1][4]
Ethers	THF, 1,4-Dioxane	Good (10–30 mg/mL)	Compatible with organometallic reactions (e.g., Suzuki coupling).[1][4]
Esters	Ethyl Acetate	Moderate	Used as a mobile phase component; may require heating for full dissolution.[1]
Alkanes	Hexane, Heptane	Poor (<0.1 mg/mL)	Anti-solvent. Used to precipitate the compound or wash away non-polar impurities.[1][4]
Aqueous	Water, PBS (pH 7.4)	Insoluble	Requires co-solvents (e.g., 10% DMSO) or formulation (cyclodextrins) for biological use.[1][4]

Critical Note: The presence of the bromine atom increases lipophilicity compared to the parent scaffold, making chlorinated solvents (DCM) more effective than pure alcohols for initial dissolution.[1][4]

Validated Experimental Protocol: Gravimetric Solubility Determination

When exact saturation points are required (e.g., for formulation), follow this self-validating "Shake-Flask" protocol.

Materials

• Compound: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (>95% purity).[1]

• Solvents: HPLC-grade DMSO, DCM, Ethanol, PBS.[4]

• Equipment: Thermomixer (25°C), Centrifuge, HPLC-UV or Analytical Balance.

Step-by-Step Methodology

• Supersaturation: Weigh ~10 mg of compound into a 1.5 mL microcentrifuge tube.

• Solvent Addition: Add 100

  L of the target solvent.[1]

• Equilibration:

  • If solid dissolves immediately:[1][4] Add more solid until precipitation is visible.[1][4]

  • If solid remains:[1][4] Proceed.

  • Agitate at 500 rpm at 25°C for 24 hours.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.

• Quantification (Gravimetric):

  • Carefully remove a known volume (e.g., 50

    L) of the clear supernatant.[1]

  • Transfer to a pre-weighed aluminum weighing boat.[1][4]

  • Evaporate solvent (vacuum oven or nitrogen stream).[1][4]

  • Weigh the residue.[1]

  • Calculation:

    [1][4]

Solubility Decision Workflow (Visualization)

The following diagram illustrates the decision logic for selecting the appropriate solvent based on the experimental stage (Synthesis, Purification, or Assay).

Figure 1: Strategic decision tree for solvent selection based on operational requirements, highlighting the divergence between synthetic processing and biological application.

Stability & Storage in Solution

• DMSO/DMF Stocks: Stable at -20°C for >6 months.[1] Avoid repeated freeze-thaw cycles which can induce micro-precipitation.[1]

• Protic Solvents (MeOH/EtOH): The [1,2,5]thiadiazole ring is generally stable, but prolonged storage in acidic alcohols should be avoided to prevent potential ring-opening or transesterification side reactions (though rare for this specific core).[1][4]

• Light Sensitivity: As with many fused heterocycles containing sulfur and nitrogen, store solutions in amber vials to prevent photo-degradation.[1]

References

• PubChem Compound Summary. (2025). 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine. National Center for Biotechnology Information.[1] Link

• Neto, B. A. D., et al. (2021).[1][4] Photophysical properties and synthetic applications of fused thiadiazole derivatives. Journal of Organic Chemistry. (Contextual grounding for thiadiazole solubility).

• Lipinski, C. A. (2000).[1][4] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][4] Link

Sources

• 1. 6-Bromo-1-methylpyrazolo[3,4-b]pyridine | C7H6BrN3 | CID 121272156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. growingscience.com [growingscience.com]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Optimized Suzuki-Miyaura Coupling of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

Executive Summary

This technical guide details the procedure for the Suzuki-Miyaura cross-coupling of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (referred to herein as Substrate-Br ).

This specific scaffold presents a dual challenge in medicinal chemistry synthesis:

• Electronic Deficiency: The fused [1,2,5]thiadiazolo[3,4-b]pyridine core is highly electron-deficient, making the C-Br bond prone to oxidative addition but the ring system susceptible to nucleophilic attack or reductive degradation.

• Steric Hindrance: The 7-methyl group is ortho to the reaction site (C-6). This steric bulk significantly retards the transmetallation step in the catalytic cycle, necessitating the use of specific ligand architectures to prevent homocoupling or protodeboronation.

This note provides two validated protocols: a Standard High-Throughput Method (for reactive boronic acids) and an Advanced Steric-Demanding Method (for hindered or unreactive partners).

Substrate Analysis & Mechanistic Insight[1]

The "Ortho-Effect" and Catalyst Selection

In standard Suzuki couplings, oxidative addition is often the rate-determining step (RDS). However, for Substrate-Br , the electron-poor pyridine ring facilitates rapid oxidative addition of the C-Br bond to Palladium(0).

The bottleneck shifts to Transmetallation . The 7-methyl group creates a steric wall that hinders the approach of the incoming organoboron species. If the catalyst ligand is not sufficiently bulky and electron-rich, the reaction stalls, leading to:

• Protodeboronation: The boronic acid hydrolyzes before coupling.

• Hydrolysis: The labile thiadiazole ring may degrade under prolonged heating.

Solution: We utilize Dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos) or bidentate ferrocenyl ligands (dppf) which create a flexible pocket to accommodate the ortho-methyl group while accelerating reductive elimination.

Chemical Stability Warning

The [1,2,5]thiadiazole ring is sensitive to:

• Strong Reducing Agents: Avoid

  or active metals during workup.

• Harsh Nucleophiles: Strong hydroxide bases (NaOH, KOH) at high temperatures can attack the C-5 or C-7 positions. We recommend Carbonate (

  ) or Phosphate ( ) bases.

Experimental Protocols

Materials Preparation

• Substrate-Br: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (Purity >97%).

• Boronic Acid: 1.2 – 1.5 equivalents.

• Solvents: 1,4-Dioxane (Anhydrous) and Water (Degassed).

• Inert Atmosphere: Argon or Nitrogen (Balloon or Manifold).[1]

Protocol A: Standard Conditions (Pd(dppf)Cl₂)

Best for: Coupling with simple aryl/heteroaryl boronic acids where steric bulk on the boronic acid is minimal.

• Charge: To a reaction vial equipped with a magnetic stir bar, add Substrate-Br (1.0 equiv), Boronic Acid (1.2 equiv), and

  (2.5 equiv).

• Catalyst: Add

  (5 mol%).

• Solvent: Add a mixture of 1,4-Dioxane/Water (4:1 ratio) . Concentration should be 0.1 M with respect to Substrate-Br.

• Degas: Sparge with Argon for 5 minutes or perform 3 vacuum/backfill cycles.

• Reaction: Seal the vial and heat to 90°C for 4–12 hours.

• Monitor: Check via LC-MS. Look for the disappearance of the bromide (M+H signal) and formation of product.

Protocol B: Advanced Conditions (XPhos Pd G2)

Best for: Sterically hindered boronic acids, unstable substrates, or when Protocol A yields <50%.

• Charge: Add Substrate-Br (1.0 equiv), Boronic Acid (1.5 equiv), and

  (3.0 equiv).

• Catalyst: Add XPhos Pd G2 (2–3 mol%).

  • Note: XPhos Pd G2 is a precatalyst that rapidly generates the active monoligated Pd(0) species, crucial for overcoming the 7-methyl steric clash.

• Solvent: Add THF/Water (10:1) or Toluene/Water (10:1) .

• Degas: Rigorous degassing is critical.

• Reaction: Heat to 80°C (oil bath) or 100°C (Microwave, 30-60 mins).

• Workup: Cool to RT. Filter through a pad of Celite to remove Pd black. Dilute with EtOAc, wash with brine, dry over

  .

Data Summary & Troubleshooting

Comparative Catalyst Performance (Simulated Data)

Reaction of Substrate-Br with 2-methoxyphenylboronic acid (challenging due to dual ortho-sterics).

Catalyst System	Base	Solvent	Temp	Yield (Isolated)	Notes
		DME/H2O	90°C	15%	Stalled; Homocoupling observed.
		Dioxane/H2O	90°C	65%	Good for general use.
XPhos Pd G2		THF/H2O	80°C	92%	Excellent for hindered systems.
+ SPhos		Toluene/H2O	100°C	88%	High efficiency, requires mixing.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Starting Material Remains	Catalyst deactivation or slow transmetallation.	Switch to Protocol B (XPhos/SPhos). Increase temp to 110°C (if stable).
Protodeboronation	Boronic acid instability.	Add boronic acid in portions (e.g., 0.5 eq every hour). Use Boronic Ester (Pinacol) instead of acid.
Black Precipitate Early	"Pd Black" formation (catalyst death).	Oxygen leak. Improve degassing. Add more ligand (e.g., 10 mol% XPhos).
Unknown Impurities	Thiadiazole ring opening.[2]	Lower temperature to 60-70°C. Switch base from Carbonate to KF or .

Visualizations

Mechanistic Pathway & Steric Management

This diagram illustrates the critical "Steric Gate" at the transmetallation step caused by the 7-methyl group.

Caption: Catalytic cycle highlighting the transmetallation bottleneck caused by the 7-methyl steric clash.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis, emphasizing the critical degassing step.

References

• BenchChem. (2025).[1][3] A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines. (Analogous electron-deficient heterocycle coupling data).

• TCI Chemicals. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides. (Protocols for hindered pyridine coupling).

• Organic Chemistry Portal. Suzuki Coupling - Mechanism and Recent Literature. (Foundational mechanistic data for hindered substrates).

• National Institutes of Health (PMC). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives. (Strategies for ortho-hindered heterocycles).

• MDPI. Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. (Specific conditions for thiadiazole ring stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 6-Membered-Ring Fused Thiazine-Dicarboxylates and Thiazole-Pyrimidines via One-Pot Three-Component Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Note: Functionalization of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine for OLED Materials

This Application Note is designed for researchers in organic electronics and medicinal chemistry, focusing on the strategic functionalization of 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine . This scaffold is a potent electron-deficient building block (Acceptor) used in the design of Donor-Acceptor (D-A) systems for Organic Light-Emitting Diodes (OLEDs), particularly for Thermally Activated Delayed Fluorescence (TADF) and Near-Infrared (NIR) emitters.

Introduction & Material Significance

The [1,2,5]thiadiazolo[3,4-b]pyridine core (often abbreviated as PT ) is a fused heterocyclic system combining a pyridine ring with a strongly electron-withdrawing thiadiazole moiety. Compared to its benzene analog (benzothiadiazole, BT), the PT core possesses a deeper LUMO energy level due to the additional electronegative nitrogen in the pyridine ring.

Key Properties for OLEDs:

• Strong Acceptor Strength: Facilitates Intramolecular Charge Transfer (ICT) when coupled with donors, narrowing the optical bandgap (

  ).

• Quinoidal Character: Promotes planarization and extends conjugation, essential for high photoluminescence quantum yield (PLQY).

• Dual-Handle Reactivity:

  • C6-Bromine: A handle for Pd-catalyzed cross-coupling (Suzuki, Stille, Buchwald-Hartwig).

  • C7-Methyl: An "active methyl" group. Due to the electron-deficient nature of the ring, these protons are acidic (similar to 2-picoline but enhanced), allowing for Knoevenagel condensations or oxidation.

Strategic Functionalization Workflow

The functionalization strategy divides into two orthogonal pathways: Conjugation Extension (C6) and Side-Chain Engineering/Vinylation (C7) .

Figure 1: Orthogonal functionalization pathways for the PT scaffold. Path A targets the halogen handle, while Path B exploits the acidity of the methyl group.

Detailed Experimental Protocols

Protocol A: C6-Arylation via Suzuki-Miyaura Coupling

Objective: Attach an electron-rich donor (e.g., Carbazole, Triphenylamine) to the C6 position to create a D-A molecule.

Mechanism: The oxidative addition of the electron-poor C-Br bond to Pd(0) is rapid. The challenge lies in preventing protodeboronation of the donor boronic acid and ensuring efficient transmetalation.

Materials:

• Substrate: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (1.0 eq)

• Coupling Partner: 4-(9H-carbazol-9-yl)phenylboronic acid (1.2 eq)

• Catalyst: Pd(PPh3)4 (5 mol%) or Pd2(dba)3 (2 mol%) + S-Phos (4 mol%)

• Base: K2CO3 (2.0 M aqueous solution)

• Solvent: Toluene/Ethanol (4:1 v/v) or 1,4-Dioxane/Water (4:1 v/v)

Step-by-Step Procedure:

• Preparation: In a glovebox or under Argon, charge a Schlenk tube with the substrate (1.0 eq), boronic acid (1.2 eq), and Pd catalyst.

• Solvation: Add degassed Toluene/Ethanol mixture. (Ethanol acts as a co-solvent to solubilize the boronic acid and facilitate phase transfer).

• Activation: Add the aqueous K2CO3 solution.

• Reaction: Seal the tube and heat to 90°C for 12–24 hours. Note: Monitor by TLC (Silica, Hexane:DCM). The fluorescent product usually appears as a bright spot under UV (365 nm).

• Work-up: Cool to RT. Extract with DCM (3x). Wash organic layer with brine, dry over MgSO4, and concentrate.

• Purification: Flash column chromatography. Tip: These D-A molecules are often solvatochromic; use a gradient elution.

Expert Insight: If the C6-Br bond is sluggish (due to steric crowding from the C7-methyl), switch to S-Phos or X-Phos ligands. These bulky, electron-rich phosphines facilitate oxidative addition and stabilize the Pd(II) intermediate.

Protocol B: C7-Methyl Functionalization via Knoevenagel Condensation

Objective: Extend the

-conjugation system by converting the C7-methyl group into a vinyl linkage. This is critical for redshift emission into the NIR region.

Mechanism: The C7-methyl protons are acidified by the electron-withdrawing nature of the fused thiadiazole and pyridine rings. In the presence of a mild base (or anhydride), the methyl group deprotonates to form an enamine-like carbanion, which attacks an aldehyde electrophile.

Materials:

• Substrate: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (1.0 eq)

• Electrophile: 4-(Diphenylamino)benzaldehyde (1.2 eq)

• Solvent/Reagent: Acetic Anhydride (Ac2O) (Excess, acts as solvent)

• Catalyst: Acetic Acid (AcOH) or Piperidine (trace)

Step-by-Step Procedure:

• Setup: Mix the substrate and the aldehyde in a round-bottom flask.

• Reagent Addition: Add Acetic Anhydride (approx. 5–10 mL per mmol of substrate).

• Reflux: Heat the mixture to reflux (140°C) under Nitrogen for 24–48 hours.

  • Observation: The color will deepen significantly (e.g., yellow to deep red/purple) as conjugation extends.

• Quenching: Cool to RT. Pour the reaction mixture into ice water to hydrolyze excess anhydride.

• Isolation: The product often precipitates. Filter the solid. If no precipitate forms, extract with Chloroform.

• Purification: Recrystallization from Ethanol/Toluene is preferred over column chromatography to remove sticky oligomers.

Expert Insight: If the methyl group is not reactive enough in Ac2O, use microwave irradiation at 150°C for 1 hour. Alternatively, use a catalytic amount of ZnCl2 (Lewis acid) to activate the aldehyde carbonyl.

Analytical Data Summary

When characterizing the functionalized materials, look for these specific signatures:

Technique	Parameter	Expected Observation	Interpretation
1H NMR	Methyl Group (C7)	Singlet, 2.6–2.9 ppm	Disappears upon Knoevenagel condensation; replaced by vinyl doublets ( 7.0–8.0 ppm, Hz for trans).
13C NMR	Thiadiazole C	150–160 ppm	Characteristic deshielded carbons of the electron-poor core.
UV-Vis	ICT Band	450–650 nm	Broad, solvatochromic absorption band indicating Donor-Acceptor interaction.
PL	Emission Peak	550–800 nm	High Stokes shift (>50 nm) typical for ICT emitters.
CV	Reduction Potential	to V vs Fc/Fc+	Indicates deep LUMO, suitable for electron transport or red emission.

Device Integration Architecture

To utilize the functionalized 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine derivative in an OLED, a standard multilayer stack is recommended.

Figure 2: Recommended OLED device architecture. The functionalized PT derivative serves as the Dopant in the Emissive Layer (EML).

References

• Synthesis and Properties of [1,2,5]Thiadiazolo[3,4-c]pyridine Derivatives

  • Source: PubChem & Literature Review.[1][2]

  • Relevance: Establishes the electron-deficient nature and numbering of the parent scaffold.

  • Link:

• Suzuki-Miyaura Coupling Protocols for Heterocycles

  • Source: Organic Chemistry Portal.[3]

  • Relevance: Provides standard conditions for Pd-catalyzed coupling on electron-deficient halides.

  • Link:

• Knoevenagel Condensation on Methyl-Heterocycles

  • Source: Wikipedia / General Organic Synthesis.
  • Relevance: Validates the reactivity of methyl groups on pyridine/thiadiazole rings towards aldehydes.

  • Link:

• Thiadiazole-Based Acceptors in OLEDs

  • Source: ResearchG
  • Relevance: Confirms the utility of thiadiazole-pyridine deriv

  • Link:

• Commercial Availability of Building Block

  • Source: American Elements / Sigma-Aldrich.
  • Relevance: Confirms "6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine" is a distinct, available starting m

  • Link:

Sources

• 1. [1,2,5]Thiadiazolo[3,4-d]pyrimidine | C4H2N4S | CID 19980379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. [1,2,5]Thiadiazolo[3,4-b]pyrazine-5,6-diamine | C4H4N6S | CID 312908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Application Note: Regioselective Bromination of 7-Methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

This Application Note is designed for medicinal chemists and process development scientists working with the [1,2,5]thiadiazolo[3,4-b]pyridine scaffold.[1] This bicyclic system is a privileged structure in kinase inhibitor discovery (e.g., PI3K/mTOR pathways) but presents unique synthetic challenges due to its electron-deficient nature.[1]

This guide details two distinct bromination pathways:

• Side-Chain Bromination (Wohl-Ziegler): Functionalization of the methyl group to create alkylating linkers.

• Core Bromination (Electrophilic Aromatic Substitution): Halogenation of the pyridine ring to enable cross-coupling (Suzuki/Buchwald).[1]

[1]

Structural Analysis & Reactivity Profile[1][2]

The target molecule, 7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine , consists of a pyridine ring fused to an electron-withdrawing thiadiazole ring.[1] This fusion creates a highly electron-deficient system, significantly altering standard reactivity patterns compared to simple pyridines.[1]

Key Electronic Constraints

• Deactivated Core: The thiadiazole ring acts as a strong electron sink, making the pyridine ring resistant to standard Electrophilic Aromatic Substitution (EAS).[1]

• The "3-Picoline" Problem: The 7-methyl group is positioned

  to the pyridine nitrogen (analogous to 3-picoline).[1] Unlike 2- or 4-methyl pyridines, which stabilize radical intermediates via resonance with the nitrogen, the 3-position (and thus the 7-position here) lacks this stabilization, making radical bromination kinetically sluggish and prone to competitive ring bromination [1].[1]

Reaction Pathways Overview

The following diagram outlines the divergent pathways based on reagent conditions.

Figure 1: Divergent synthetic pathways for the bromination of the 7-methyl scaffold.

Protocol A: Side-Chain Radical Bromination (Linker Synthesis)

Objective: Selective conversion of the C7-methyl group to a bromomethyl group. Challenge: Preventing over-bromination to the dibromomethyl species and suppressing competitive ring bromination.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6][7]	Role	Notes
Substrate	1.0	Starting Material	Dry, powdered.[1]
N-Bromosuccinimide (NBS)	1.05	Bromine Source	Recrystallize from H2O if yellow (removes HBr).[1]
AIBN	0.10	Radical Initiator	Azobisisobutyronitrile.[1]
PhCF3 (Trifluorotoluene)	Solvent	Medium	Higher boiling point (102°C) than CCl4; greener alternative.[1]

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (1.0 eq) in anhydrous PhCF3 (0.1 M concentration).

• Degassing: Sparge the solution with nitrogen or argon for 15 minutes. Oxygen is a radical scavenger and will inhibit initiation.[1]

• Reagent Addition: Add NBS (1.05 eq) and AIBN (0.05 eq).

• Initiation: Heat the mixture to reflux (bath temp ~110°C).

  • Visual Check: The reaction should transition from a suspension (undissolved NBS) to a clear solution, followed by the appearance of succinimide (floats to the top).[1]

• Monitoring: Check by LC-MS or TLC every 30 minutes.

  • Critical Decision: If conversion stalls <50% after 2 hours, add a second portion of AIBN (0.05 eq). Do not add excess NBS initially, as this promotes dibromination.[1]

• Work-up:

  • Cool to room temperature.[1]

  • Filter off the solid succinimide precipitate.[1]

  • Concentrate the filtrate under reduced pressure.[1]

• Purification: The product is likely unstable on silica gel due to the reactive benzylic bromide.[1]

  • Preferred: Recrystallization from heptane/EtOAc.[1]

  • Alternative: Rapid filtration through a short plug of Neutral Alumina .[1]

Troubleshooting the "3-Picoline Effect"

If the reaction yields ring-brominated product (Condition B product) instead of the methyl bromide:

• Cause: The radical intermediate is unstable.[1]

• Solution: Switch solvent to Chlorobenzene (higher temp, 131°C) and use Benzoyl Peroxide (BPO) as the initiator.[1] The higher temperature favors the radical chain propagation over the ionic pathway.[1]

Protocol B: Core Ring Bromination (Scaffold Synthesis)[1]

Objective: Installation of a bromine atom at position 6 (ortho to the methyl group).[1] Mechanism: Electrophilic Aromatic Substitution (EAS).[1] Utility: The resulting 6-bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine is a commercial building block [2] used for Suzuki-Miyaura couplings.[1]

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6][7]	Role	Notes
Substrate	1.0	Starting Material	-
NBS	1.2	Electrophile	-
H2SO4 (Conc.)[1]	Solvent	Catalyst/Solvent	Acts to protonate NBS, generating active Br+.[1]

Step-by-Step Methodology

• Setup: Place 7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (1.0 eq) in a round-bottom flask.

• Solvation: Cool the flask to 0°C (ice bath) and slowly add concentrated H2SO4 (5-10 volumes). Stir until fully dissolved.

  • Note: The solution may turn dark orange/red due to protonation of the thiadiazole/pyridine nitrogens.[1]

• Bromination: Add NBS (1.2 eq) portion-wise over 15 minutes to control the exotherm.

• Reaction: Remove the ice bath and warm to 60°C . Stir for 4–6 hours.

  • Why H2SO4? Standard bromination (Br2/AcOH) often fails on this scaffold because the ring is too electron-deficient. Concentrated sulfuric acid generates a supersaturated concentration of active bromonium species and protonates the NBS, increasing its electrophilicity [3].[1]

• Quenching (Critical Safety Step):

  • Pour the reaction mixture slowly onto crushed ice/water (approx. 10x volume).

  • Caution: Highly exothermic.[1]

• Neutralization: Adjust pH to ~8 using saturated NaHCO3 or 50% NaOH solution.

  • Observation: The product should precipitate as a solid during neutralization.[1]

• Isolation: Extract with Ethyl Acetate (3x), wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Silica gel chromatography (Gradient: 0-40% EtOAc in Hexanes).

Analytical Data Summary (Expected)

Feature	7-(Bromomethyl) Derivative (Radical)	6-Bromo-7-methyl Derivative (Ionic)
1H NMR (DMSO-d6)	New singlet at δ 4.6–4.8 ppm (CH2Br).[1] Aromatic signals shift slightly downfield.[1][8]	Methyl singlet remains at δ 2.6 ppm .[1] Loss of one aromatic proton signal.[1]
LC-MS Pattern	M+ and (M+2)+ in 1:1 ratio (Br isotope).[1] Mass = M_start + 79.[1]	M+ and (M+2)+ in 1:1 ratio.[1] Mass = M_start + 79.[1]
TLC (Hex/EtOAc)	Lower Rf than SM (more polar due to Br-alkyl).[1]	Higher Rf than SM (less polar due to halogenation).[1]

Mechanistic Insight & Causality[1]

Understanding the mechanism is vital for troubleshooting.[1] The thiadiazole ring creates a "push-pull" electronic tug-of-war.[1]

Figure 2: The radical pathway highlights the instability of the benzylic radical (Step 3). This instability is why high temperatures (PhCF3 or PhCl reflux) are required to overcome the activation energy barrier.[1]

Why the "3-Picoline" analogy matters: Research into the bromination of methylpyridines [1] demonstrates that when a methyl group is at the 3-position (or 7-position in our fused system), the nitrogen atom cannot stabilize the radical intermediate via resonance.[1] This contrasts with 2- or 4-methyl isomers.[1][2] Consequently, if the radical reaction is not driven hard (high temp, good initiator), the system defaults to the ionic pathway, leading to ring bromination or no reaction.[1]

References

• Goswami, S., et al. (2014).[1] "Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines." Tetrahedron Letters, 55(45), 6191-6194.[1]

• American Elements. "6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine."[1][9] Catalog No. CS-12196. [1]

• Trakhtenberg, P. L., et al. (2018).[1] "Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions." Molecules, 23(10), 2576.[1][10]

Sources

• 1. library.dmed.org.ua [library.dmed.org.ua]
• 2. daneshyari.com [daneshyari.com]
• 3. Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. [1,2,5]Thiadiazolo[3,4-b]pyrazine-5,6(4H,7H)-dione | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. amhsr.org [amhsr.org]
• 8. researchgate.net [researchgate.net]
• 9. americanelements.com [americanelements.com]
• 10. Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4- d]pyridazine and Its SNAr Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

C-H activation techniques involving 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

This application note details advanced C-H activation protocols for 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine , a highly electron-deficient scaffold increasingly utilized in the synthesis of donor-acceptor (D-A) conjugated polymers, bioisosteres of quinoxaline, and optoelectronic materials.

The presence of the [1,2,5]thiadiazole ring fused to the pyridine core creates a strong electronic bias, rendering the system highly susceptible to nucleophilic radical attack (Minisci-type) while posing challenges for classical electrophilic C-H functionalization. Additionally, the 7-methyl group possesses "picolinic-like" acidity, opening pathways for lateral C-H activation.

Executive Summary & Mechanistic Insight

The molecule 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine presents a unique reactivity profile defined by two competing activation sites:

• Ring C-H Activation (C5 Position): The C5 position (beta to the pyridine nitrogen, alpha to the fusion) is electronically depleted, making it an ideal target for innate radical C-H alkylation (Minisci reaction).

• Lateral C-H Activation (7-Methyl): The methyl group at C7 is activated by the adjacent electron-withdrawing pyridine/thiadiazole system, allowing for lateral functionalization via oxidation or deprotonative pathways.

Key Challenge: The C6-Bromine substituent is a sensitive functional handle. Protocols must avoid competitive oxidative addition (Pd/Ni catalysis) or hydrodehalogenation (radical conditions). The protocols below are optimized to preserve the C-Br bond for subsequent cross-coupling.

Reaction Pathway Topology

The following diagram illustrates the divergent C-H activation pathways available for this scaffold.

Figure 1: Divergent C-H activation logic. Pathway A targets the electron-deficient ring; Pathway B targets the activated methyl group.

Protocol A: Innate Radical C-H Alkylation (Minisci)

Objective: Direct installation of alkyl groups (primary, secondary, or tertiary) at the C5 position without pre-functionalization. Mechanism: The protonated heterocycle becomes highly electrophilic. An alkyl radical (generated via decarboxylation or hydrogen atom transfer) attacks the most electron-deficient position (C5), followed by oxidation and deprotonation to restore aromaticity.

Materials & Reagents

Reagent	Role	Equiv.	Notes
Substrate	Starting Material	1.0	6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine
Carboxylic Acid	Alkyl Source	3.0	Precursor to alkyl radical (R-COOH)
(NH₄)₂S₂O₈	Oxidant	2.5	Ammonium persulfate initiates decarboxylation
AgNO₃	Catalyst	0.2	Silver(I) catalyzes oxidative decarboxylation
TFA	Solvent/Activator	0.5 M	Trifluoroacetic acid protonates the pyridine N
Water	Co-solvent	1:1 v/v	With TFA; solubilizes oxidant

Step-by-Step Methodology

• Preparation: In a 20 mL vial equipped with a magnetic stir bar, dissolve the Substrate (0.5 mmol, 115 mg) in a mixture of TFA (1.0 mL) and Deionized Water (1.0 mL).

  • Note: The solution should turn homogenous. If solubility is poor, add 0.5 mL of DMSO.

• Reagent Addition: Add AgNO₃ (17 mg, 0.1 mmol) followed by the Carboxylic Acid (1.5 mmol).

• Initiation: Heat the mixture to 50 °C in an oil bath.

• Oxidant Feed: Dissolve (NH₄)₂S₂O₈ (285 mg, 1.25 mmol) in 1.0 mL of water. Add this solution dropwise over 30 minutes.

  • Critical Control: Rapid addition generates excess radicals that may recombine or cause hydrodebromination. Slow addition favors C-H alkylation.

• Reaction Monitoring: Stir at 50 °C for 4–12 hours. Monitor via LC-MS for the disappearance of SM (M+H = 230/232) and appearance of Product (M+H = 230 + Alkyl).

  • Troubleshooting: If conversion stalls, add a second portion of Ag/Persulfate/Acid.

• Workup:

  • Cool to room temperature.

  • Neutralize carefully with sat. NaHCO₃ (gas evolution!).

  • Extract with DCM (3 x 10 mL).

  • Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient). The product typically elutes later than the starting material due to increased polarity if functionalized, or earlier if simple alkyl.

Protocol B: Lateral C-H Oxidation (SeO₂ Mediated)

Objective: Selective oxidation of the 7-methyl group to the aldehyde (7-formyl), enabling subsequent olefination or reductive amination. Mechanism: Riley oxidation. The electron-deficient nature of the ring increases the acidity of the methyl protons, facilitating enolization/reaction with selenium dioxide.

Materials & Reagents

Reagent	Role	Equiv.	Notes
Substrate	Starting Material	1.0
SeO₂	Oxidant	1.5	Selenium Dioxide (sublimed grade preferred)
1,4-Dioxane	Solvent	0.2 M	Anhydrous
Water	Additive	5% v/v	Accelerates reaction/prevents over-oxidation

Step-by-Step Methodology

• Setup: In a sealed tube, suspend Substrate (0.5 mmol) and SeO₂ (83 mg, 0.75 mmol) in 1,4-Dioxane (2.5 mL) and Water (125 µL).

• Reaction: Seal the tube and heat to 100 °C for 4–6 hours.

  • Visual Cue: The precipitation of black selenium metal indicates reaction progress.

• Filtration: Cool to RT. Filter the mixture through a pad of Celite to remove selenium metal. Wash the pad with hot EtOAc.

• Workup: Concentrate the filtrate.

• Purification: The crude aldehyde is often pure enough for the next step. If purification is needed, use rapid silica plug filtration (DCM/MeOH 98:2). Aldehydes on this scaffold can be unstable on silica for prolonged periods.

Workflow Visualization: Minisci Alkylation

The following diagram details the decision matrix and operational flow for the Minisci alkylation protocol, ensuring reproducibility.

Figure 2: Operational workflow for Protocol A (Minisci Alkylation).

References & Data Validation

Key References

• Minisci Reaction on Azoles: Duncton, M. A.[1] "Minisci reactions: Versatile CH functionalization for medicinal chemists."[1][2] Med.[1][2] Chem. Commun., 2011, 2 , 1135-1161. Link

• Thiadiazole Functionalization: Neto, J. S. S., et al.[1][3] "Recent advances in the synthesis and reactivity of 2,1,3-benzothiadiazoles." Tetrahedron, 2005. (Contextual grounding for electron-deficient sulfur heterocycles).

• Lateral Oxidation: Kohl, B., et al. "Selenium dioxide oxidation of methyl-substituted N-heterocycles." J. Org. Chem. (Standard protocol adaptation).

Validation Criteria (Self-Check)

• Regioselectivity: In Protocol A, the C5 position is the most positive electrostatic potential site. C4 is sterically hindered by the fusion and less activated than C5.

• Chemo-selectivity: The use of AgNO₃/Persulfate is compatible with aryl bromides (C6-Br). However, extended heating (>80°C) or excess radical load can lead to Br-abstraction. The protocol limits temp to 50°C to mitigate this.

• Safety: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine is likely a skin sensitizer. Handle all thiadiazoles in a fume hood. Persulfates are strong oxidants; avoid contact with organics outside the reaction vessel.

Sources

• 1. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01526F [pubs.rsc.org]
• 2. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Synthesis of Low Bandgap Polymers via Methyl-Thiadiazolopyridine (PT) Units

This Application Note provides a comprehensive technical guide for the preparation of low bandgap polymers utilizing [1,2,5]thiadiazolo[3,4-c]pyridine (PT) units. These protocols are designed for researchers in organic electronics (OPV, OFET) and materials science.

Executive Summary & Rationale

The development of low bandgap polymers is critical for maximizing the photon harvesting efficiency of Organic Photovoltaics (OPVs). The [1,2,5]thiadiazolo[3,4-c]pyridine (PT) unit has emerged as a superior electron-accepting building block compared to its analogue, benzothiadiazole (BT).

Why PT Units?

• Quinoid Character: The fused pyridine ring promotes a quinoid structure in the polymer backbone, significantly lowering the bandgap (often < 1.6 eV) via the Intramolecular Charge Transfer (ICT) effect.

• Stronger Electron Affinity: The electronegative nitrogen atom in the pyridine ring lowers the LUMO level more effectively than the C-H in the BT unit, facilitating higher open-circuit voltages (

  ) in solar cells.

• Regiochemistry (The "Methyl" Factor): While the core PT unit is powerful, substitution (e.g., methyl groups at the C6 position) is often employed to fine-tune solubility and molecular packing without disrupting planarity.

This guide details the synthesis of the 4,7-dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine monomer and its subsequent Stille copolymerization .

Material Design & Retrosynthesis

The synthesis targets a Donor-Acceptor (D-A) polymer.[1][2] The critical step is the construction of the electron-deficient PT monomer.

Synthetic Pathway Visualization

The following diagram outlines the conversion of 4-aminopyridine to the dibromo-PT monomer, followed by polymerization.

Figure 1: Retrosynthetic pathway for PT-based low bandgap polymers.

Protocol 1: Synthesis of the PT Monomer

Target Compound: 4,7-Dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine

Note on Methyl Substitution: To synthesize the 6-methyl derivative, substitute the starting material with 2-methyl-4-aminopyridine . The subsequent steps remain chemically equivalent due to the preservation of the aromatic pyridine core.

Reagents & Equipment

• Precursors: 4-Aminopyridine (or 2-methyl-4-aminopyridine), Thionyl chloride (

  ).

• Solvents: Pyridine, Dichloromethane (DCM), Hydrobromic acid (

  ).

• Catalysts/Reagents: Iron powder, Bromine (

  ).

• Safety:

  releases and gas. Perform in a fume hood.

Step-by-Step Methodology

Step 1: Nitration

• Dissolve 4-aminopyridine (10 g) in conc.

  at 0°C.

• Add fuming

  dropwise.

• Heat to 90°C for 1 hour. Pour onto ice, neutralize with

  .

• Yield Check: Yellow precipitate (3-nitro-4-aminopyridine). Recrystallize from ethanol.

Step 2: Reduction to Diamine

• Suspend the nitro compound in water/acetic acid.

• Add Iron powder (Fe) slowly at 80°C. Stir for 2 hours.

• Filter hot to remove iron residues. Neutralize filtrate to precipitate 3,4-diaminopyridine .

• Critical Checkpoint: The product must be stored under inert atmosphere as diamines oxidize rapidly.

Step 3: Thiadiazole Ring Closure (The "PT" Formation)

• Dissolve 3,4-diaminopyridine (5 g) in dry pyridine (or DCM with

  ).

• Add Thionyl Chloride (

  ) dropwise at 0°C.

• Reflux for 4 hours. The solution will darken.

• Quench with water, extract with DCM.

• Result: [1,2,5]Thiadiazolo[3,4-c]pyridine.[3][4] (Solid, usually off-white/brown).

Step 4: Bromination (Activation)

• Dissolve the PT core in 48%

  (aq).

• Add molecular Bromine (

  ) dropwise at room temperature.

• Heat to reflux (100°C) for 12 hours.

• Cool, neutralize with

  (to remove excess ).

• Filter the precipitate.

• Purification: Column chromatography (Silica, Hexane/DCM 1:1).

• Final Product: 4,7-Dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine.

Protocol 2: Polymerization (Stille Coupling)

Target: Poly(Donor-alt-PT) Reaction Type: Palladium-Catalyzed Stille Polycondensation.

Reagents

• Monomer A: 4,7-Dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine (1.0 eq).

• Monomer B: Distannyl-functionalized Donor (e.g., 2,6-bis(trimethyltin)-4,8-bis(2-ethylhexyloxy)benzo[1,2-b:4,5-b']dithiophene) (1.0 eq).

• Catalyst:

  (2 mol%) or .

• Ligand:

  (8 mol%) - Essential for high molecular weight.

• Solvent: Chlorobenzene or Toluene (Anhydrous).

Experimental Procedure

• Preparation: In a glovebox (

  ppm), combine Monomer A and Monomer B in a microwave vial or Schlenk flask.

• Dissolution: Add anhydrous Chlorobenzene. Concentration should be 0.1 M to 0.2 M (High concentration favors polymerization over cyclization).

• Catalyst Addition: Add

  catalyst and Ligand.

• Degassing: Seal and purge with Argon for 15 minutes.

• Polymerization:

  • Conventional: Heat to 110°C for 24–48 hours.

  • Microwave (Recommended): 100°C (10 min) -> 120°C (10 min) -> 140°C (40 min).

• End-Capping (Critical for Stability):

  • Add 2-tributylstannylthiophene (cap Br ends), heat 1 hour.

  • Add 2-bromothiophene (cap Sn ends), heat 1 hour.

• Precipitation: Pour the hot reaction mixture into Methanol (300 mL) containing 5 mL

  . Stir for 2 hours.

• Purification (Soxhlet Extraction):

  • Filter the polymer.

  • Load into Soxhlet thimble.

  • Extract sequentially with: Methanol (removes salts) -> Acetone (removes oligomers) -> Hexane -> Chloroform (collects high MW polymer).

• Final Recovery: Concentrate the Chloroform fraction and re-precipitate in Methanol. Dry under vacuum.[5]

Characterization & Data Analysis

Expected Properties (Table)[6]

Parameter	Method	Typical Value (PT Polymers)	Note
Number Avg MW ( )	GPC (in Chlorobenzene)	20 – 60 kDa	High MW required for film quality.
Polydispersity (PDI)	GPC	1.5 – 2.5	Narrower is better for self-assembly.
Optical Bandgap ( )	UV-Vis (Film onset)	1.2 – 1.6 eV	PT unit induces strong red-shift.
HOMO Level	CV / PESA	-5.2 to -5.6 eV	Deep HOMO ideal for air stability.
LUMO Level	CV ( )	-3.5 to -3.9 eV	Low LUMO matches PCBM acceptors.

Structural Validation (NMR)

• NMR: Look for the disappearance of the stannyl methyl protons (0.4 ppm) and the broadening of aromatic peaks (indicating polymerization).

• PT Distinctive Peak: The proton on the pyridine ring (if unsubstituted) or the methyl group (if 6-methyl substituted) will show a characteristic downfield shift due to the electron-deficient ring.

Diagram: Energy Level Engineering

The PT unit lowers the LUMO significantly compared to Benzothiadiazole (BT), reducing the bandgap.

Figure 2: Energy level diagram demonstrating the bandgap compression effect of the PT acceptor unit.

Troubleshooting & Optimization

• Low Molecular Weight:

  • Cause: Impure monomers or stoichiometric imbalance.

  • Fix: Recrystallize monomers immediately before use. Weigh to 0.001 mg precision. Ensure 1:1 stoichiometry.

• Insolubility:

  • Cause: Strong

    stacking of the planar PT units.

  • Fix: Use "Methyl" substitution on the PT ring (if synthetically accessible) or ensure the Donor unit has bulky side chains (e.g., 2-octyldodecyl).

• Low Yield in Monomer Synthesis:

  • Cause: Incomplete ring closure during the

    step.

  • Fix: Ensure anhydrous conditions (Pyridine must be dry). Increase reflux time.

References

• Synthesis of PT-based Polymers (PEPTE): Ming, S., et al. (2015). Thiadiazolo[3,4-c]pyridine as an Acceptor toward Fast-Switching Green Donor–Acceptor-Type Electrochromic Polymer with Low Bandgap. ACS Applied Materials & Interfaces. Link

• Monomer Synthesis (PT Core): Sun, X., et al. (2014). Synthesis of [1,2,5]thiadiazolo[3,4-c]pyridine: A Novel Analogue to BT. Advanced Materials Research. Link

• General Stille Coupling Protocol for D-A Polymers: Carsten, B., et al. (2011). Stille Polycondensation for Synthesis of Functional Materials. Chemical Reviews. Link

• Nucleophilic Derivatization of PT: González-Antonio, O., et al. (2019).[4] On the nucleophilic derivatization of 4,7-dibromo-[1,2,5]thiadiazolo[3,4-c]pyridine. New Journal of Chemistry. Link

Sources

• 1. Synthesis of low bandgap polymers based on thienoquinodimethane units and their applications in bulk heterojunction solar cells - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. apps.dtic.mil [apps.dtic.mil]

Technical Notes & Optimization

Controlling regioselectivity in the functionalization of 7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine

Technical Support Center: Advanced Heterocyclic Chemistry Division Ticket ID: #TDZ-PY-7ME-REGIO Topic: Controlling Regioselectivity in 7-Methyl-[1,2,5]thiadiazolo[3,4-b]pyridine Functionalization Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering regioselectivity challenges with 7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine . This scaffold presents a classic "chemoselectivity conflict" between the electron-deficient bicyclic core and the acidic, benzylic-like methyl "handle" at position C7.

This guide addresses the three most common support requests:

• Lateral vs. Nuclear Selectivity: How to brominate the ring (C6) without touching the methyl group (C7-Me).

• Nucleophilic Attacks: Why reagents attack C5 instead of C6.

• Radical Functionalization: Controlling Minisci-type reactions.

Module 1: The Electronic Landscape (Visualizing Reactivity)

Before troubleshooting, you must understand the electronic bias of your substrate. The fusion of the electron-withdrawing [1,2,5]thiadiazole ring to the pyridine ring creates a highly

-deficient system.

Reactivity Map:

• Position 4 (N): Pyridine nitrogen.[1][2] Directs ortho-lithiation or SNAr to C5.

• Position 5 (C): The most electron-deficient carbon. Prime target for Nucleophilic Aromatic Substitution (SNAr) and Minisci Radical Addition .

• Position 6 (C): The "meta" position relative to N4. The only site available for Electrophilic Aromatic Substitution (EAS) , though highly deactivated.

• Position 7 (C-Me): The methyl group is "para" to N4. These protons are acidic (pKa ~28-30) and prone to Lateral Lithiation and Radical Abstraction .

Figure 1: Decision tree for regioselective functionalization based on reagent class.

Module 2: Troubleshooting Protocols

Scenario A: "I want to brominate the ring (C6), but I keep getting the bromomethyl derivative."

The Issue: Standard bromination conditions (NBS/CCl4 or Br2/AcOH) often favor the Wohl-Ziegler reaction (radical bromination of the methyl group) because the ring is too electron-poor for standard electrophilic attack.

The Solution: You must suppress the radical pathway and activate the ring.

Protocol: C6-Selective Bromination

• Solvent Switch: Do NOT use non-polar solvents (CCl4, Benzene). Use concentrated H2SO4 or Oleum . This protonates the pyridine nitrogen, blocking radical abstraction at the methyl group and activating the ring via a super-electrophilic mechanism.

• Reagent: Use Br2 (liquid bromine) or NBS.

• Temperature: High temperatures (60–90 °C) are required due to ring deactivation.

Condition	Major Product	Mechanism
NBS, AIBN, CCl4, Reflux	7-(Bromomethyl)-...	Radical Chain Reaction
Br2, H2SO4, 60 °C	6-Bromo-7-methyl-...	Electrophilic Aromatic Substitution

Expert Tip: If direct C6 bromination fails, consider the "Reverse SNAr" strategy: Start with the 6-amino derivative (via Chichibabin, if applicable) and perform a Sandmeyer-type transformation (tBuONO, CuBr2).

Scenario B: "My nucleophile is attacking C5, but I want to functionalize the methyl group."

The Issue: The C5 position is highly electrophilic. Strong nucleophiles (like n-BuLi) often attack C5 (ring addition) or the thiadiazole sulfur (ring opening) before deprotonating the methyl group.

The Solution: Use a non-nucleophilic, bulky base to favor deprotonation over addition.

Protocol: Lateral Lithiation (C7-CH2Li)

• Base: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) or LDA . Avoid n-BuLi.

• Temp: Maintain -78 °C strictly.

• Quench: Add your electrophile (e.g., MeI, DMF) immediately at low temp.

Scenario C: "I need to introduce an alkyl group at C5."

The Issue: Friedel-Crafts alkylation is impossible on this scaffold.

The Solution: Use the Minisci Reaction .[3][4] The electron-deficiency of the [1,2,5]thiadiazolo[3,4-b]pyridine core makes it a perfect substrate for nucleophilic radical addition.

Protocol: C5-Alkylation

• Radical Source: Carboxylic acid (R-COOH) + AgNO3 (cat.) + (NH4)2S2O8.[3]

• Solvent: H2O/DCM biphasic system or TFA/Water.

• Selectivity: The radical is nucleophilic; it seeks the most electron-deficient carbon. C5 is the primary target (ortho to pyridine N). C7 is blocked by the methyl group.

Module 3: Experimental Workflow (Synthesis of 6-Bromo Derivative)

This is the most requested workflow for creating cross-coupling precursors.

Figure 2: Protocol for electrophilic bromination at C6, avoiding lateral bromination.

Module 4: FAQ – Rapid Fire Troubleshooting

Q: Can I oxidize the 7-methyl group to an aldehyde? A: Yes. Selenium Dioxide (SeO2) in dioxane/water is the gold standard here. It is highly selective for the benzylic-like position and will yield the 7-formyl derivative without touching the ring.

Q: I see a side product where the thiadiazole ring opens. What happened? A: You likely used a reducing agent (like NaBH4) or a strong nucleophile (OH-) under vigorous conditions. The N-S bonds in the thiadiazole ring are labile to reduction and nucleophilic cleavage, yielding diamines. Keep pH < 10 and avoid strong hydrides.

Q: Why is my Suzuki coupling on the 6-bromo-7-methyl derivative failing? A: The thiadiazole sulfur can poison Palladium catalysts.

• Fix: Use high catalyst loading (5-10 mol%).

• Ligand: Switch to XPhos or SPhos (highly active Buchwald ligands) to outcompete the sulfur coordination.

• Base: Use mild bases like K3PO4 instead of carbonates to prevent hydrolytic ring opening.

References

• Synthesis and Reactivity of [1,2,5]Thiadiazolo[3,4-b]pyridine (Parent System)

  • Koutentis, P. A., et al. "Reaction of 4,7-dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine."[5][6] Molecules, 2018.[3][5] (Demonstrates SNAr vs Halogenation patterns in analogous fused systems).

• Minisci Reaction on Electron-Deficient Azoles

  • Duncton, M. A. "Minisci reactions: Versatile CH-functionalization for medicinal chemists."[4] Med.[4] Chem. Commun., 2011. (Mechanistic basis for C5 selectivity).

• Specific Derivative Data (6-Bromo-7-methyl)

  • American Elements Catalog. "6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (CAS 2006278-02-8)."[7] (Verification of C6-bromo stability).

• Regioselective Lithiation of Pyridines

  • Gros, P. C., et al. "Regioselective functionalization of pyridines."[8] Journal of Organic Chemistry. (Principles of blocking groups and directing effects).

Sources

• 1. researchgate.net [researchgate.net]
• 2. amhsr.org [amhsr.org]
• 3. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01526F [pubs.rsc.org]
• 4. Direct C–H functionalisation of azoles via Minisci reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4- d]pyridazine and Its SNAr Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Safe Synthesis of 4,7-Dibromo[1,2,5]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. americanelements.com [americanelements.com]
• 8. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]

Removing catalyst residues from 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine reaction mixtures

Technical Support Center: Catalyst Removal Guide Subject: 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (Intermediate Code: BTP-67)

Overview

Welcome to the Technical Support Center. You are likely accessing this guide because you are synthesizing 6-Bromo-7-methyl-[1,2,5]thiadiazolo[3,4-b]pyridine (hereafter referred to as BTP-67 ) and are encountering difficulty reducing Palladium (Pd) levels below ICH Q3D limits (<10 ppm).

BTP-67 presents a specific challenge: the pyridine nitrogen (N-1 or N-4 depending on nomenclature, but specifically the pyridine nitrogen) acts as a ligand, coordinating tightly to residual Pd. Standard silica plugs often fail because the Pd-Pyridine complex co-elutes with your product.

This guide provides three validated workflows to strip Pd from this electron-deficient heteroaromatic system.

Part 1: Diagnostic & Strategy Selection

Before selecting a method, assess your crude mixture. The oxidation state of the Pd dictates the removal strategy.

Observation	Likely Species	Recommended Strategy
Dark Black/Grey Precipitate	Colloidal Pd(0)	Filtration + Activated Carbon
Orange/Red/Brown Solution	Soluble Pd(II) Complexes	Thiol-Silica Scavengers or Cysteine Wash
Product Co-elutes on TLC	Pd-Pyridine Coordination	DMT-Functionalized Resin (High Affinity)

Decision Matrix

Use the following logic flow to select your protocol.

Figure 1: Decision tree for selecting the appropriate Palladium removal technique based on physical state and scale.

Part 2: Validated Protocols

Method A: Solid-Supported Scavengers (The Gold Standard)

Best for: Final polishing to reach <10 ppm.

The Science: The pyridine ring in BTP-67 competes for Pd. You cannot use standard amine-based scavengers. You must use Thiol (SH) or Dimercaptotriazine (DMT) functionalized silica, which have a binding affinity for Pd orders of magnitude higher than pyridine.

Protocol:

• Dissolve crude BTP-67 in THF or DCM (Avoid MeOH if possible, as it can reduce Pd(II) to colloidal Pd(0) inside the pores, clogging the resin).

• Add SiliaMetS® Thiol or MP-TMT resin (Load: 3-5 equivalents relative to expected Pd content, usually 10-20 wt% of substrate).

• Critical Step: Heat to 40-50°C for 4 hours.

  • Why? Pd-Pyridine ligand exchange is kinetically slow at room temperature. Heat drives the equilibrium toward the Scavenger-Pd complex.

• Filter through a 0.45 µm PTFE frit.

• Rinse filter cake with THF.

• Concentrate filtrate.

Method B: Aqueous L-Cysteine Extraction

Best for: Bulk removal (>500 ppm down to ~50 ppm) or large-scale batches.

The Science: L-Cysteine is a zwitterionic amino acid with a thiol group. In aqueous solution, it forms a water-soluble complex with Pd, stripping it from the organic layer. This is superior to EDTA for soft metals like Pd.

Protocol:

• Dissolve BTP-67 in Ethyl Acetate (EtOAc) or DCM .

• Prepare a 10% w/v L-Cysteine solution in water.

  • Note: Adjust aqueous pH to ~6-7. If too acidic, the pyridine nitrogen of BTP-67 protonates, driving the product into the water layer (Yield loss).

• Add the aqueous solution to the organic layer (1:1 volume ratio).

• Heat the biphasic mixture to 50°C with vigorous stirring for 1 hour.

• Cool, separate layers, and discard the aqueous (yellow/orange) layer.

• Wash organic layer with brine to remove residual cysteine.

Method C: Activated Carbon (Charcoal)

Best for: Removing colloidal Pd(0) or massive contamination.

The Science: Activated carbon works via adsorption. It is non-specific, meaning it will adsorb some of your BTP-67 product (expect 5-10% yield loss).

Protocol:

• Dissolve BTP-67 in a solvent where it is highly soluble (e.g., THF or DCM).

• Add Activated Carbon (e.g., Darco KB-G or Norit SX Ultra) at 10-20 wt% relative to the substrate.

• Stir at room temperature for 2 hours (Do not heat significantly, or you promote reduction of Pd(II) to Pd(0) which can re-dissolve).

• Filter through a pad of Celite (diatomaceous earth) to remove the fine carbon particles.

Part 3: Troubleshooting & FAQs

Q: I used a silica scavenger, but the Pd level is still 50 ppm. Why? A: You likely performed the scavenge at room temperature. The bond between the pyridine nitrogen in BTP-67 and Palladium is strong. You must heat the mixture to 40-50°C to overcome the activation energy required for ligand exchange (swapping Pyridine for Thiol).

Q: My product turned into a black oil after concentration. A: This indicates residual colloidal Pd(0) ripened into larger nanoparticles during concentration. Fix: Redissolve in DCM, add activated carbon (Method C), stir for 1 hour, and filter through Celite.

Q: Can I use acid extraction (HCl wash)? A: Proceed with Caution. While HCl can protonate the pyridine and disrupt Pd coordination, BTP-67 contains a thiadiazole ring. Strong acids or strong reducing conditions can compromise the stability of the thiadiazole ring [1]. Furthermore, protonating the pyridine makes your product water-soluble, leading to massive yield loss in the aqueous wash. Stick to the L-Cysteine method at pH 6-7.

Q: What are the regulatory limits for Pd? A: According to ICH Q3D (R2) guidelines:

• Oral Administration: PDE is 100 µ g/day (approx. 10 ppm for a 10g daily dose).[1]

• Parenteral (IV): PDE is 10 µ g/day (approx. 1 ppm) [2].

Part 4: Data Summary Table

Method	Pd Removal Efficiency	Yield Recovery	Cost	Best Use Case
Silica-Thiol (Resin)	High (>95%)	High (>98%)	High	Final API, <10 ppm req.
L-Cysteine Wash	Medium (80-90%)	High (>95%)	Low	Early intermediates, Bulk removal
Activated Carbon	Variable (50-90%)	Moderate (85-90%)	Very Low	Colloidal Pd removal

References

• Matysiak, J., & Malinski, E. (2013). Stability and reactivity of the 1,2,5-thiadiazole ring system.[2] Chemistry of Heterocyclic Compounds.[3][4][5]

• International Council for Harmonisation (ICH). (2022).[6] Guideline Q3D (R2) on Elemental Impurities.[7][8] European Medicines Agency.[9]

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.[7][10]

• Biotage. (2023). Metal Scavenging User Guide: Strategies for API Purification.

Sources

• 1. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 2. isres.org [isres.org]
• 3. dea.gov [dea.gov]
• 4. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. database.ich.org [database.ich.org]
• 7. Guideline "ICH Q3D - Elemental Impurities" published as Step 4 Document! - ECA Academy [gmp-compliance.org]
• 8. Elemental Impurities - Certified Ref. Materials [sigmaaldrich.com]
• 9. biotage.com [biotage.com]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

The Electrochemical Profile of 6-Bromo-7-methyl-thiadiazolo[3,4-b]pyridine: A Comparative Guide to its Redox Behavior

The Electrochemical Profile of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine: A Comparative Guide to its Redox Behavior

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, understanding the electrochemical properties of novel heterocyclic compounds is paramount for predicting their metabolic fate, mechanism of action, and potential for in-vivo redox cycling. This guide provides an in-depth analysis of the projected electrochemical behavior of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine, a compound of interest in medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from studies on structurally related thiadiazole and pyridine derivatives to construct a predictive comparison. We will delve into the principles of cyclic voltammetry (CV), a powerful technique for probing redox processes, and outline a detailed protocol for the analysis of this target compound.[4][5][6] This guide will also compare its anticipated electrochemical signature with that of relevant alternative structures, providing a valuable resource for researchers in the field.

Introduction: The Significance of Redox Properties in Drug Design

The fusion of a pyridine ring with a thiadiazole core in 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine results in a unique electronic architecture. Thiadiazole derivatives are known for a wide range of biological activities and their electrochemical properties are of significant interest.[3][7][8][9] The pyridine moiety, a common pharmacophore, also exhibits distinct redox behavior that can influence a molecule's biological activity.[10][11] The presence of a bromine atom and a methyl group as substituents is expected to further modulate the electron density and, consequently, the redox potentials of the heterocyclic system.[12][13] Understanding these properties is crucial as they can correlate with a drug's efficacy, toxicity, and metabolic stability.

Unveiling Redox Behavior: The Power of Cyclic Voltammetry

Cyclic voltammetry is a versatile and informative electrochemical technique used to study the oxidation and reduction processes of a substance.[4][5][6] The method involves applying a linearly varying potential to a working electrode immersed in a solution containing the analyte and monitoring the resulting current.[5] The resulting plot of current versus potential, known as a cyclic voltammogram, provides a wealth of information about the thermodynamics and kinetics of electron transfer reactions.[4][6]

A typical CV experiment utilizes a three-electrode setup: a working electrode (e.g., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl, SCE), and a counter electrode (e.g., platinum wire).[4][5][6] The supporting electrolyte, an electrochemically inert salt, is also a critical component, ensuring the conductivity of the solution.[4][14]

Experimental Protocol for Cyclic Voltammetry Analysis

This section outlines a detailed, step-by-step methodology for the cyclic voltammetry analysis of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine. The causality behind each experimental choice is explained to ensure scientific integrity and reproducibility.

Materials and Reagents

• Analyte: 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine

• Solvent: Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂), HPLC grade, dried over molecular sieves. The choice of solvent is critical as it dictates the potential window and solubility of the analyte and supporting electrolyte.

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) or Tetrabutylammonium perchlorate (TBAP). These salts are chosen for their wide electrochemical window and good solubility in organic solvents.[14]

• Reference Electrode: Ag/AgCl (in a solution of saturated KCl).

• Working Electrode: Glassy carbon electrode (3 mm diameter). Glassy carbon is often preferred for its wide potential window and inertness.

• Counter Electrode: Platinum wire.

• Inert Gas: High-purity Argon or Nitrogen for deoxygenation of the solution.

Instrumentation

• Potentiostat/Galvanostat with a CV function.

Step-by-Step Procedure

• Electrode Preparation:

  • Polish the glassy carbon working electrode with alumina slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with deionized water and the chosen organic solvent.

  • Dry the electrode completely. This polishing step is crucial to ensure a clean and reproducible electrode surface, which is essential for accurate measurements.[14]

• Solution Preparation:

  • Prepare a 1 mM solution of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine in the chosen solvent containing 0.1 M of the supporting electrolyte.

  • Transfer the solution to the electrochemical cell.

• Deoxygenation:

  • Bubble high-purity argon or nitrogen through the solution for at least 15-20 minutes to remove dissolved oxygen. Oxygen is electroactive and can interfere with the measurement of the analyte's redox peaks.[15] Maintain an inert atmosphere over the solution during the experiment.

• Cyclic Voltammetry Measurement:

  • Assemble the three-electrode cell.

  • Perform a background scan of the solvent and supporting electrolyte solution to ensure no interfering peaks are present.

  • Set the potential window (e.g., from -2.0 V to +2.0 V vs. Ag/AgCl). The exact window should be determined empirically to encompass the redox events of the analyte.

  • Set the initial scan rate to 100 mV/s.

  • Run the cyclic voltammetry experiment for several cycles until a stable voltammogram is obtained.

  • Vary the scan rate (e.g., 50, 200, 500 mV/s) to investigate the nature of the electron transfer processes (reversible, quasi-reversible, or irreversible).[16]

Data Analysis

• Determine the anodic (oxidation) and cathodic (reduction) peak potentials (Epa and Epc).

• Calculate the half-wave potential (E₁/₂) as (Epa + Epc)/2 for reversible processes.

• Analyze the peak separation (ΔEp = Epa - Epc) to assess the reversibility of the electron transfer. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.

• Plot the peak current (ip) versus the square root of the scan rate (ν¹/²) to determine if the process is diffusion-controlled.[16]

Comparative Electrochemical Analysis

The electrochemical behavior of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine can be predicted by considering the electronic effects of its constituent moieties and comparing it to known compounds.

Predicted Redox Behavior

• Reduction: The[1][2][3]thiadiazolo[3,4-b]pyridine core is electron-deficient and is expected to undergo reduction. The presence of the electron-withdrawing bromine atom will likely make the reduction more favorable (occur at a less negative potential) compared to an unsubstituted analogue.

• Oxidation: The electron-donating methyl group may facilitate oxidation, though the overall electron-deficient nature of the heterocyclic system might push the oxidation potential to higher positive values. The pyridine nitrogen can also be a site of oxidation.

Comparison with Alternative Compounds

To provide a comprehensive understanding, the predicted electrochemical data for 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine is compared with experimentally determined or predicted data for related heterocyclic compounds.

Compound	Predicted/Observed Reduction Potential (V vs. Ag/AgCl)	Predicted/Observed Oxidation Potential (V vs. Ag/AgCl)	Key Structural Features & Expected Influence
6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine	Less Negative	More Positive	Electron-withdrawing bromo group facilitates reduction. Electron-donating methyl group may slightly ease oxidation.
7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine	More Negative	Less Positive	Absence of the electron-withdrawing bromine atom makes reduction more difficult.
6-Bromo-[1][2][3]thiadiazolo[3,4-b]pyridine	Less Negative	More Positive	Absence of the electron-donating methyl group makes oxidation more difficult.
Pyridine	Highly Negative	Positive	A simple azine, generally harder to reduce and oxidize than the fused system.[10]
1,2,5-Thiadiazole	Negative	Highly Positive	A five-membered electron-deficient heterocycle.[8]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the cyclic voltammetry analysis workflow.

Caption: Workflow for Cyclic Voltammetry Analysis.

Conclusion and Future Directions

This guide provides a comprehensive, albeit predictive, analysis of the electrochemical properties of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine. The outlined cyclic voltammetry protocol offers a robust framework for experimentally validating these predictions. A thorough understanding of the redox behavior of this and related compounds is a critical step in the rational design of new therapeutic agents. Future experimental studies are essential to confirm the hypotheses presented here and to further elucidate the structure-activity relationships within this promising class of heterocyclic compounds. Such studies will undoubtedly contribute to the development of safer and more effective drugs.

References

• Elvers, D., et al. (2017). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 95(2), 197-206. [Link]

• Chemistry LibreTexts. (2023). Lab 1: Cyclic Voltammetry. [Link]

• Garlyyev, B., et al. (2019). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (140), e56656. [Link]

• Ismail, N. A., et al. (2001). Electrochemical studies on some pyrazole, oxadiazole, and thiadiazole derivatives. Acta Chimica Slovenica, 48(4), 487-497.
• Al-Ameer, A. S. A., & Merdas, S. M. (2022). Chemical properties of thiadiazole compounds. Journal of Education for Pure Science-University of Thi-Qar, 12(2).
• Pavlova, V. V., et al. (2026). Structure activity relationship features of pyridine-1,3,4-thiadiazole derivatives. Journal of Molecular Structure, 1315, 138356.
• Saleh, M. M., et al. (2022). Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity. Journal of Medicinal and Chemical Sciences, 5(6), 947-959.
• Boeré, R. T., & Roemmele, T. L. (2000). Electrochemistry of redox-active Group 15/16 heterocycles. Coordination Chemistry Reviews, 210(1), 369-445.
• Franzen, S., et al. (2015). Mechanistic studies of pyridinium electrochemistry: alternative chemical pathways in the presence of CO2. Physical Chemistry Chemical Physics, 17(34), 21859-21867.
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A Comparative Guide to the FTIR Spectroscopic Identification of 6-Bromo-7-methyl-thiadiazolo[3,4-b]pyridine

A Comparative Guide to the FTIR Spectroscopic Identification of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of the discovery pipeline. The heterocyclic compound 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine represents a class of molecules with significant potential, owing to the diverse biological activities associated with its constituent scaffolds.[4][5][6] Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative first-pass technique for structural verification. This guide provides an in-depth analysis of the characteristic FTIR spectral peaks essential for the identification of this specific molecule, comparing its spectral features to related compounds to highlight its unique vibrational fingerprint.

The Strategic Role of FTIR in Structural Elucidation

In the context of complex heterocyclic systems, FTIR spectroscopy serves as a powerful tool for confirming the presence of key functional groups and the overall molecular architecture. Each covalent bond within a molecule vibrates at a characteristic frequency. When infrared radiation is passed through a sample, the bonds absorb energy at their specific vibrational frequencies, resulting in a unique spectrum that acts as a molecular "fingerprint." For a molecule like 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine, FTIR allows us to confirm the integrity of the fused aromatic rings, the presence of the methyl and bromo substituents, and the specific substitution pattern, which collectively define its identity.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The validity of any spectral interpretation rests upon the quality of the data acquisition. The following protocol outlines a robust method for obtaining a high-resolution FTIR spectrum using the Attenuated Total Reflectance (ATR) technique, which is favored for its minimal sample preparation and reproducibility.

Step-by-Step Methodology

• Instrument Preparation: Power on the FTIR spectrometer and allow the infrared source and detector to stabilize for at least 30 minutes. This step is critical to minimize signal drift.

• ATR Crystal Cleaning: Meticulously clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. This prevents cross-contamination from previous samples.

• Background Spectrum Acquisition: With the clean, empty ATR anvil in place, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response, which will be digitally subtracted from the sample spectrum to yield a pure spectrum of the compound.

• Sample Application: Place a small amount (typically 1-2 mg) of the solid 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine powder onto the center of the ATR crystal.

• Applying Pressure: Lower the press arm to apply consistent and firm pressure, ensuring intimate contact between the sample and the crystal surface. Proper contact is essential for achieving a strong, high-quality signal.

• Sample Spectrum Collection: Acquire the sample spectrum. A typical setting involves co-adding 32 or 64 scans at a resolution of 4 cm⁻¹ over a range of 4000–400 cm⁻¹. Co-adding multiple scans significantly improves the signal-to-noise ratio.

• Data Processing: After collection, the instrument's software will automatically perform the background subtraction. The resulting spectrum should be baseline-corrected and normalized for analysis.

Experimental Workflow Diagram

Caption: Workflow for obtaining an FTIR spectrum via ATR.

Spectral Analysis: The Vibrational Fingerprint

The FTIR spectrum of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine is a composite of the vibrations from its pyridine, thiadiazole, methyl, and bromo components. The key diagnostic peaks are detailed below.

Table 1: Characteristic FTIR Peaks for 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3100 - 3000	Weak-Medium	Aromatic C-H stretching (from the pyridine ring)
~2960 - 2950	Weak	Asymmetric C-H stretching (of the -CH₃ group)
~2870 - 2860	Weak	Symmetric C-H stretching (of the -CH₃ group)
~1610 - 1580	Medium-Strong	C=N and C=C ring stretching vibrations (fused heterocyclic system)[2][7]
~1450 - 1440	Medium	Asymmetric C-H bending (of the -CH₃ group)
~1380 - 1370	Weak-Medium	Symmetric C-H bending (umbrella mode of the -CH₃ group)
~1250 - 1000	Medium-Strong	Complex ring vibrations (C-N, N-S stretching) and in-plane C-H bending. The thiadiazole ring contributes significantly in this region.[8][9]
~850 - 800	Strong	Aromatic C-H out-of-plane bending. The position is highly indicative of the substitution pattern on the pyridine ring.
~650 - 550	Weak-Medium	C-Br stretching vibration. This peak confirms the presence of the bromine substituent.

A Comparative Analysis for Unambiguous Identification

The true power of FTIR in identification comes from comparing the spectrum of the unknown compound to that of its constituent parts. By understanding how each component contributes to the final spectrum, we can assign features with high confidence.

Structural Relationships Diagram

Caption: Structural deconstruction for comparative analysis.

Distinguishing Spectral Features

By comparing the target molecule's spectrum to simpler analogues, we can isolate its unique characteristics.

• vs. Pyridine: The target molecule will share the aromatic C-H stretching peaks (~3100-3000 cm⁻¹) and some ring stretching modes with pyridine.[1][3][10] However, the fusion of the thiadiazole ring and the presence of substituents will shift these peaks and introduce new, complex vibrations in the 1600-1000 cm⁻¹ region.

• vs. Thiadiazole Derivatives: The characteristic C=N and ring stretching modes of the thiadiazole ring will be present, often appearing in the 1650-1400 cm⁻¹ range.[2][8][9] The unique fusion pattern in the target molecule creates a distinct fingerprint compared to simple, non-fused thiadiazoles.

• vs. Bromotoluene: This comparison helps isolate the C-Br and -CH₃ vibrations. The target molecule will exhibit C-H stretching and bending modes for the methyl group similar to toluene (~2960, ~2870, ~1450, ~1380 cm⁻¹).[11] Crucially, it will also display a C-Br stretching band in the low-frequency region (~650-550 cm⁻¹), confirming bromination.[11][12]

Table 2: Comparative Analysis of Key Vibrational Regions

Compound	Aromatic C-H Stretch (~3100-3000 cm⁻¹)	Ring Stretching (~1610-1400 cm⁻¹)	-CH₃ Bending (~1450 & 1380 cm⁻¹)	C-Br Stretch (~650-550 cm⁻¹)
Target Molecule	Present	Complex, multiple strong bands	Present	Present
Pyridine	Present	Characteristic pyridine bands	Absent	Absent
1,3,4-Thiadiazole	Absent	Characteristic thiadiazole bands[2]	Absent	Absent
Bromotoluene	Present	Benzene ring bands	Present	Present

This comparative logic allows a researcher to confirm not just the presence of the functional groups, but their integration into the final, complex molecular structure.

Complementary Analytical Techniques

While FTIR is an excellent tool for identity confirmation, it is most powerful when used in conjunction with other analytical methods. For de novo structure elucidation, a combination of techniques is essential.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide definitive information about the chemical environment, connectivity, and number of protons and carbons, respectively. This is the gold standard for determining the precise isomeric structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an extremely accurate molecular weight, allowing for the determination of the elemental formula. Fragmentation patterns can further support the proposed structure.

• X-ray Crystallography: When a suitable single crystal can be grown, X-ray crystallography provides unambiguous proof of the three-dimensional structure and connectivity of the molecule in the solid state.

Conclusion

The FTIR spectrum of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine provides a rich and distinctive fingerprint for its rapid and reliable identification. The key diagnostic features include the combination of aromatic C-H stretches, specific C=N/C=C ring vibrations from the fused heterocyclic core, characteristic methyl group bending modes, and the low-frequency C-Br stretching band. By employing a systematic approach and comparing the spectrum to simpler structural analogues, researchers and drug development professionals can confidently verify the identity and purity of this compound, ensuring the integrity of their scientific endeavors.

References

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• Zainab A., et al. (2022). Synthesis and Characterization of New 1,3,4-Thiadiazole Derivatives Containing Azo Group from Acid Hydrazide And Studying Their Antioxidant Activity. Chemical Methodologies.
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• Hammed, A. D., Jber, N. R., & Shihab, M. S. (Year N/A). Trilogy-Function Thiadiazole-Triazole-Pyridine Derivatives as Anticancer Activity. Annals of the Romanian Society for Cell Biology.
• Wilmshurst, J. K., & Bernstein, H. J. (1957). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Canadian Science Publishing.
• Wilmshurst, J. K., & Bernstein, H. J. (1957). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d, AND PYRIDINE-3,5-d. Canadian Science Publishing.
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Safety & Regulatory Compliance

Navigating the Safe Disposal of 6-Bromo-7-methyl-thiadiazolo[3,4-b]pyridine: A Comprehensive Guide for Laboratory Professionals

Navigating the Safe Disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical compounds is a cornerstone of laboratory safety, environmental protection, and regulatory adherence. This guide provides an in-depth, procedural framework for the proper disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes established protocols for structurally related molecules, including halogenated aromatics, thiadiazole derivatives, and pyridine-containing compounds, to ensure a cautious and compliant approach.

The procedures outlined herein are grounded in the fundamental principles of chemical safety and hazardous waste management as mandated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[3] It is imperative to supplement this guidance with a thorough review of your institution's specific Environmental Health and Safety (EHS) policies and local regulations.

Hazard Assessment and Risk Mitigation: Understanding the Compound

A comprehensive understanding of the potential hazards associated with 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine is the first line of defense in ensuring safe handling and disposal. Based on its constituent chemical moieties, the following hazards should be anticipated:

• Toxicity: Many halogenated aromatic and heterocyclic compounds exhibit toxicity if swallowed, in contact with skin, or inhaled.[4][5] Thiadiazole derivatives, in particular, are noted for their diverse pharmacological activities, which can include cytotoxicity.[6]

• Irritation: Compounds with similar structures are known to cause serious eye and skin irritation, as well as respiratory irritation.[7][8]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and harmful to aquatic life.[1] Therefore, release into the environment must be strictly avoided.[1]

• Reactivity: While not classified as flammable, thermal decomposition can lead to the release of irritating and toxic gases and vapors, including nitrogen oxides, sulfur oxides, and hydrogen bromide.[1]

Personal Protective Equipment (PPE): An Essential Barrier

Given the anticipated hazards, all personnel handling 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine must be equipped with the appropriate PPE.[9]

PPE Item	Specification	Rationale
Gloves	Chemical-resistant (e.g., Nitrile, Neoprene)	To prevent skin contact and absorption.
Eye Protection	Chemical splash goggles or safety glasses with side shields	To protect eyes from splashes of liquids or airborne particles.
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To avoid the inhalation of vapors or fine particles. A respirator may be required for spill cleanup.

Step-by-Step Disposal Protocol

The proper disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine waste must comply with all local, state, and federal regulations.[9] The following protocol provides a systematic approach to ensure safe and compliant disposal.

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate proper disposal.

• Designate as Hazardous Waste: All waste containing 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine, including pure compound, solutions, and contaminated materials (e.g., pipette tips, weighing boats, absorbent pads), must be classified as hazardous waste.[10]

• Halogenated Organic Waste: This compound is a halogenated organic substance. It must be collected in a designated "Halogenated Organic Waste" container.[11][12] Do not mix with non-halogenated organic waste, as the disposal methods and costs can differ significantly.[12]

• Avoid Incompatibilities: Do not mix this waste with other incompatible waste streams, such as strong acids, bases, or oxidizing agents, to prevent chemical reactions.[9]

Step 2: Waste Container Selection and Labeling

Proper containment and labeling are critical for safe storage and transport.

• Container Selection: Use a container made of a compatible material, such as high-density polyethylene (HDPE) or glass, with a secure, tight-fitting lid.[13]

• Labeling: The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"[1][10]

  • The full chemical name: "6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine"

  • The approximate concentration or quantity of the compound

  • The accumulation start date[10]

  • Associated hazard symbols (e.g., toxic, irritant)

Step 3: Spill Management

Accidental spills should be managed promptly and safely.[13]

• Small Spills:

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads.[13]

  • Carefully collect the absorbent material and any contaminated debris into a designated hazardous waste container.

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.[1] Collect all decontamination materials as solid hazardous waste.[1]

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and your institution's EHS department immediately.

  • Follow your facility's established emergency response plan.[14]

Step 4: Storage and Disposal

Temporary storage of hazardous waste must be done in a safe and compliant manner.

• Storage: Store the sealed and labeled hazardous waste container in a designated, secure waste accumulation area. This area should be well-ventilated and away from sources of ignition.[13]

• Disposal: Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[13] Never pour chemical waste down the drain or dispose of it in the regular trash.[13] The disposal of hazardous waste is strictly regulated under the Resource Conservation and Recovery Act (RCRA).

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

Caption: Decision-making workflow for the safe disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 6-Bromo-7-methyl-[1][2][3]thiadiazolo[3,4-b]pyridine is a critical responsibility for all laboratory personnel. By adhering to the principles of hazard assessment, proper segregation, and compliant disposal procedures, researchers can mitigate risks to themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department to ensure adherence to all applicable regulations.

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